Cas no 16320-04-0 (Gestrinone)

• Product Name: Gestrinone
• CAS No: 16320-04-0
• MF: C₂₁H₂₄O₂
• MW: 308.414066314697
• CID: 50389
• PubChem ID: 27812
• Update Time: 2025-04-18

Gestrinone Chemical and Physical Properties

Names and Identifiers

• Gestrinone
• (8S,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,6,7,8,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• D-GESTRINONE
• Dimetriose
• Dimetrose
• gestrigone
• NeMestran
• TridoMose
• 13-ethyl-17alpha-hydroxy-18,19-dinorpregna-4,9,11-trien-20-yn-3-one
• NCGC00167457-02
• NS00098763
• Gestrinonum [INN-Latin]
• Gestrinona [INN-Spanish]
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,9,11-trien-20-yn-3-one
• NCGC00167457-01
• GESTRINONE [WHO-DD]
• G0436
• D04317
• 13-ethyl-17-hydroxy-18,19-Dinor-17a-pregna-4,9,11-trien-20-yn-3-one
• 3,5-DI-TERT-BUTYL-4-HYDROXYCINNAMICACID
• Tox21_112461
• Gestrinone [USAN:INN:BAN]
• CHEMBL1868702
• AB01275442-01
• J-010018
• Ru-2323
• HMS3715A15
• UNII-1421533RCM
• DB11619
• GESTRINONE [USAN]
• GESTRINONE [MI]
• SR-01000872705
• CCG-220967
• 18,19-Dinor-17-alpha-pregna-4,9,11-trien-20-yn-3-one, 13-ethyl-17-hydroxy-
• PREGNA-4,9,11-TRIEN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-18,19-DINOR-, (17.ALPHA.)-
• A-46745
• (17a)-13-ethyl-17-hydroxy-18,19-Dinorpregna-4,9,11-trien-20-yn-3-one
• 13-Ethyl-17a-ethynyl-17b-hydroxygona-4,9,11-trien-3-one
• Pregna-4,9,11-trien-20-yn-3-one, 13-ethyl-17-hydroxy-18,19-dinor-, (17alpha)-
• Ethylnorgestrienone
• Gestrinone (1mg/ml in Acetonitrile)
• 18,19-Dinorpregna-4,9,11-trien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• GESTRINONE [JAN]
• Gestrinone (USAN/INN)
• CS-6362
• 18,19-Dinorpregna-4,9,11-trien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17-alpha)-
• (17alpha)-13-Ethyl-17-hydroxy-18,19-dinorpregna-4,9,11-trien-20-yn-3-one
• BRN 5610726
• (10S,11S,14R,15S)-15-ethyl-14-ethynyl-14-hydroxytetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-1,6,16-trien-5-one
• R 2323
• BDBM50423515
• Tox21_112461_1
• HMS2089K16
• A-46-745
• AKOS015894932
• Gestrinonum
• Q3761406
• GESTRINONE [INN]
• RU 2323
• A 46745
• SR-01000872705-1
• CHEBI:89642
• SCHEMBL217651
• 18,19-Dinorpregna-4,9,11-trien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17.alpha.)-
• A 46 745
• GESTRINONE [MART.]
• D90768
• CAS-16320-04-0
• HY-101405
• 1421533RCM
• 13-beta-Ethyl-17-alpha-ethinyl-17-hydroxy-gona-4,9,11-triene-3-one
• 13-Ethyl-17-alpha-ethinyl-17-hydroxygon-4,9,11-trien-3-one
• R-2323
• 16320-04-0
• DTXSID4023094
• DTXCID603094
• Gestrinona
• BRD-K97472745-001-01-8
• BJJXHLWLUDYTGC-ANULTFPQSA-N

• MDL： MFCD00865561
• Inchi： 1S/C21H24O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,9,11,13,18-19,23H,3,5-8,10,12H2,1H3/t18-,19+,20+,21+/m1/s1
• InChI Key： BJJXHLWLUDYTGC-ANULTFPQSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3C=C[C@@]21CC)=O

Computed Properties

• Exact Mass: 308.17800
• Monoisotopic Mass: 308.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.1040 (rough estimate)
• Melting Point: 150-152°C
• Boiling Point: 388.8°C (rough estimate)
• Flash Point: 210.2±21.3 °C
• Refractive Index: 1.4900 (estimate)
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 50 mg/mL(162.12 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 37.30000
• LogP: 3.72280
• Merck: 14,4415
• Specific Rotation: D20 +84.6° (c = 0.41 in methanol)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

Gestrinone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• RTECS：JF7964000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives